2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(difluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(difluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C18H17F2N5O2S/c19-17(20)27-14-8-6-13(7-9-14)22-16(26)11-28-18-24-23-15(25(18)21)10-12-4-2-1-3-5-12/h1-9,17H,10-11,21H2,(H,22,26)
• InChI Key: SMQKVSDNZRIPTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)OC(F)F
• Molecular Formula: C18H17F2N5O2S
• Molecular Weight: 405.4 g/mol

Description

The compound “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(difluoromethoxy)phenyl]acetamide” is a derivative of 1,2,4-triazole. Triazole derivatives have been extensively studied for their pharmacological activities. Most triazole derivatives have demonstrated anti-inflammatory, anti-cancer, anti-bacterial, and anti-fungal activities. They have also been reported to possess antioxidant properties.

Synthesis Analysis

The synthesis of triazole derivatives has been studied extensively. Various methods have been developed to synthesize triazole derivatives, including chemical and enzymatic methods. Chemical methods involve the formation of cyclic structures by the reaction of alkyl halides with azides. A series of triazole derivatives were synthesized by cyclization reaction.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is characterized by the presence of a 1,2,4-triazole ring. In some compounds, the triazole ring is linked to other functional groups, such as benzyl or phenyl groups.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-triazole derivatives involve the formation of cyclic structures by the reaction of alkyl halides with azides. Some reactions also involve the addition of different aldehydes to synthesize Schiff bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives vary depending on their specific structure and functional groups. Some properties that have been reported include solubility in methanol and the ability to act as an antioxidant and scavenge free radicals.

Scientific Research Applications

Antifungal Activity

• . Researchers could explore the potential of this compound as an antifungal agent, especially against specific fungal strains.

Anticancer Potential

• . Investigating the effects of this compound on cancer cell lines could provide valuable insights into its potential as a chemotherapeutic agent.

Antiviral Applications

• . Researchers might explore whether this compound can inhibit viral replication or affect viral entry mechanisms.

Anti-Inflammatory Effects

• . Studying the compound’s impact on inflammatory pathways could be relevant for drug development.

Antioxidant Properties

• . Investigating the compound’s ability to scavenge free radicals and protect cells from oxidative stress could be worthwhile.

Other Potential Applications

• .

Future Directions

Given the diverse biological activities and the wide availability of 1,2,4-triazole derivatives, they are attractive candidates for drug development. Future research could focus on optimizing the synthesis methods, improving the binding affinity and the spectrum of activity, and evaluating the bioavailability and safety profiles of these compounds.